Cas no 1214355-22-2 (2,3-Difluoro-5-(3-fluorophenyl)pyridine)

• Product Name: 2,3-Difluoro-5-(3-fluorophenyl)pyridine
• CAS No: 1214355-22-2
• MF: C₁₁H₆F₃N
• MW: 209.167253017426
• CID: 4925769
• Update Time: 2025-10-31

2,3-Difluoro-5-(3-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-difluoro-5-(3-fluorophenyl)pyridine
• 2,3-Difluoro-5-(3-fluorophenyl)pyridine

• Inchi： 1S/C11H6F3N/c12-9-3-1-2-7(4-9)8-5-10(13)11(14)15-6-8/h1-6H
• InChI Key： HSSYQVREDVPKBS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=NC(=C(C=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2,3-Difluoro-5-(3-fluorophenyl)pyridine

Professional Introduction to 2,3-Difluoro-5-(3-fluorophenyl)pyridine (CAS No: 1214355-22-2)

2,3-Difluoro-5-(3-fluorophenyl)pyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique chemical structure and its CAS number CAS NO:1214355-22-2, is a fluorinated pyridine derivative that exhibits promising properties for various applications in drug development. The presence of multiple fluorine atoms in its molecular framework imparts distinct electronic and steric characteristics, making it a valuable intermediate in the synthesis of bioactive molecules.

The< strong>2,3-Difluoro-5-(3-fluorophenyl)pyridine molecule consists of a pyridine core substituted with two fluorine atoms at the 2 and 3 positions, and a 3-fluorophenyl group at the 5 position. This specific arrangement of fluorine atoms and aromatic rings contributes to its unique reactivity and binding affinity, which are critical factors in the design of novel therapeutic agents. The compound's ability to interact with biological targets in a selective manner has positioned it as a key building block in the development of small-molecule drugs targeting various diseases.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. Among these compounds, 2,3-Difluoro-5-(3-fluorophenyl)pyridine has emerged as a particularly interesting scaffold for medicinal chemists. Its fluorinated pyridine core allows for fine-tuning of pharmacokinetic properties, making it an attractive candidate for further optimization into lead compounds.

One of the most compelling aspects of this compound is its potential application in the development of antiviral and anticancer agents. Fluorinated pyridines have been shown to exhibit inhibitory effects on enzymes and receptors involved in viral replication and cancer cell proliferation. For instance, studies have demonstrated that derivatives of this compound can interfere with the activity of viral proteases, thereby inhibiting the replication cycle of certain viruses. Similarly, its ability to modulate kinase activity has made it a promising candidate for anticancer therapies.

The< strong>2,3-Difluoro-5-(3-fluorophenyl)pyridine molecule's interaction with biological targets is further enhanced by its ability to form hydrogen bonds and π-stacking interactions. These interactions are crucial for achieving high affinity and selectivity in drug design. Researchers have leveraged these properties to develop novel inhibitors targeting enzymes such as kinases and proteases. The fluorine atoms also contribute to lipophilicity, which can improve membrane permeability and thus enhance drug absorption.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2,3-Difluoro-5-(3-fluorophenyl)pyridine. High-throughput virtual screening (HTVS) combined with molecular docking techniques has allowed researchers to rapidly identify potential hits that can be further optimized into lead compounds. This approach has significantly reduced the time and cost associated with drug discovery pipelines.

In addition to its applications in oncology and virology, this compound has shown promise in the development of central nervous system (CNS) drugs. The ability of fluorinated pyridines to cross the blood-brain barrier makes them ideal candidates for treating neurological disorders. Preclinical studies have indicated that derivatives of 2,3-Difluoro-5-(3-fluorophenyl)pyridine can modulate neurotransmitter systems involved in conditions such as depression and epilepsy.

The synthesis of< strong> 2,3-Difluoro-5-(3-fluorophenyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies are critical for producing sufficient quantities of the compound for both research and commercial purposes.

The growing interest in fluorinated compounds has also spurred innovation in analytical techniques for their characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the structure and purity of< strong> 2,3-Difluoro-5-(3-fluorophenyl)pyridine. These tools provide detailed insights into molecular interactions and help researchers refine their synthetic routes.

The< strong> pharmacological profile of this compound is continually being explored through both experimental studies and computational modeling. By integrating experimental data with predictive models, researchers can gain a comprehensive understanding of how this molecule interacts with biological systems. This knowledge is crucial for optimizing drug candidates and minimizing potential side effects.

In conclusion,< strong> 2,3-Difluoro-5-(3-fluorophenyl)pyridine, identified by its CAS number CAS NO:1214355-22-2, represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents targeting various diseases. With ongoing research focused on its pharmacological properties and synthetic methodologies, this compound is poised to play a pivotal role in future drug development efforts.